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Compound of Interest

Compound Name:
8-Bromo-4-hydroxyquinoline-3-

carboxylic acid

Cat. No.: B1269253 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties and

analytical data for 8-Bromo-4-hydroxyquinoline-3-carboxylic acid, a heterocyclic compound

of interest in medicinal chemistry and materials science. This document is intended to serve as

a foundational resource for professionals engaged in research and development activities

involving this molecule.

Physicochemical and Analytical Data
The fundamental properties of 8-Bromo-4-hydroxyquinoline-3-carboxylic acid are

summarized below. These values are critical for experimental design, analytical method

development, and computational modeling.
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Property Value

Molecular Formula C₁₀H₆BrNO₃[1][2][3][4]

Molecular Weight 268.06 g/mol [1][3][4]

CAS Number 35973-17-2[1][3][4]

Monoisotopic Mass 266.95311 Da[2][3]

Physical Form Solid[4]

IUPAC Name
8-bromo-4-oxo-1H-quinoline-3-carboxylic acid[2]

[3]

InChI Key NKUGXZLINWIUOR-UHFFFAOYSA-N[2][4]

SMILES OC(=O)c1cnc2c(Br)cccc2c1O[1][4]

Experimental Protocols
Determination of Molecular Weight
The molecular weight of a compound is a fundamental property derived from its molecular

formula. It is calculated by summing the atomic weights of each constituent atom.

Methodology:

Identify the Molecular Formula: The molecular formula for 8-Bromo-4-hydroxyquinoline-3-
carboxylic acid was determined to be C₁₀H₆BrNO₃.[1][2][3][4]

Determine Atomic Weights: The standard atomic weights of the constituent elements are

utilized:

Carbon (C): ~12.011 amu

Hydrogen (H): ~1.008 amu

Bromine (Br): ~79.904 amu

Nitrogen (N): ~14.007 amu
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Oxygen (O): ~15.999 amu

Calculate Total Molecular Weight: The molecular weight is the sum of the masses of all

atoms in the molecule:

(10 * 12.011) + (6 * 1.008) + (1 * 79.904) + (1 * 14.007) + (3 * 15.999) = 268.06 g/mol

This calculated value is consistent with data from mass spectrometry analysis, which provides

a highly accurate experimental mass, and is corroborated by supplier and database

information.[1][3][4]

Visualizations
Logical Workflow for Compound Characterization
The following diagram illustrates a standard workflow for the physicochemical characterization

of a chemical compound like 8-Bromo-4-hydroxyquinoline-3-carboxylic acid, starting from

initial identification to final data compilation.
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Phase 1: Identification

Phase 2: Calculation & Verification

Phase 3: Data Compilation
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Generate Technical Guide
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Derived Properties

Molecular Structure
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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